
L-Glucono-1,5-lactone chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Glucono-1,5-lactone

Cat. No.: B118746 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of L-Glucono-1,5-
lactone

This technical guide provides a comprehensive overview of the chemical properties and

structure of L-Glucono-1,5-lactone, tailored for researchers, scientists, and drug development

professionals.

Chemical Structure and Identification
L-Glucono-1,5-lactone is the cyclic ester of L-gluconic acid.[1] Its structure consists of a six-

membered ring, making it a delta-lactone.

Molecular Structure of L-Glucono-1,5-lactone

Caption: 2D chemical structure of L-Glucono-1,5-lactone.

Physicochemical Properties
A summary of the key physicochemical properties of L-Glucono-1,5-lactone is presented in

the table below.
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Property Value Reference

Molecular Formula C₆H₁₀O₆ [1]

Molecular Weight 178.14 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 155 °C [1]

Solubility
Freely soluble in water;

sparingly soluble in ethanol.

Purity (by HPLC) ≥93% [1]

Hydrolysis of L-Glucono-1,5-lactone
In aqueous solutions, L-Glucono-1,5-lactone undergoes hydrolysis to form an equilibrium

mixture with L-gluconic acid. This reaction is influenced by factors such as temperature and pH.

The hydrolysis proceeds more rapidly at higher temperatures and pH values.

Hydrolysis of L-Glucono-1,5-lactone

Hydrolysis of L-Glucono-1,5-lactone to L-Gluconic Acid

L-Glucono-1,5-lactone

L-Gluconic Acid

+ H₂O - H₂O (Equilibrium)
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Caption: Equilibrium reaction of L-Glucono-1,5-lactone hydrolysis.

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation and confirmation of L-
Glucono-1,5-lactone.

Methodology:

Sample Preparation: Dissolve approximately 10-20 mg of L-Glucono-1,5-lactone in 0.5-0.7

mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆). Ensure the sample is fully

dissolved.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation

delay of 1-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise

ratio.

¹³C NMR Acquisition:

Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

Typical parameters: pulse angle of 30-45°, acquisition time of 1-2 seconds, relaxation

delay of 2-5 seconds. A larger number of scans will be required compared to ¹H NMR.

Data Processing: Process the raw data using appropriate software. This includes Fourier

transformation, phase correction, baseline correction, and referencing the spectra to the

residual solvent peak or an internal standard (e.g., TMS).
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Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in L-Glucono-1,5-lactone.

Methodology:

Sample Preparation (KBr Pellet Method):

Thoroughly mix a small amount of L-Glucono-1,5-lactone (1-2 mg) with approximately

100-200 mg of dry potassium bromide (KBr) in an agate mortar and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Instrumentation: Use an FTIR spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder and acquire the sample spectrum.

Typically, spectra are collected in the mid-infrared range (4000-400 cm⁻¹). Co-add multiple

scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups of L-Glucono-1,5-lactone, such as the C=O stretch of the lactone and the O-H

stretches of the hydroxyl groups.

Experimental Workflow for Characterization
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Workflow for the Physicochemical Characterization of L-Glucono-1,5-lactone

Start: L-Glucono-1,5-lactone Sample

NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy HPLC Analysis

Data Analysis and
Structural Confirmation

End: Characterized Compound

Click to download full resolution via product page

Caption: A typical experimental workflow for the characterization of L-Glucono-1,5-lactone.

Biological Activity and Signaling Pathways
While research on the specific biological roles of L-Glucono-1,5-lactone is ongoing, studies on

its isomer, D-glucono-1,5-lactone (also known as gluconolactone), have suggested potential

involvement in cellular signaling pathways. For instance, gluconolactone has been reported to

relieve ischemia/perfusion-induced cardiac injury through the activation of the extracellular

signal-regulated kinase (ERK) signaling pathway. It is thought that gluconolactone may activate

this pathway via Protein Kinase C epsilon (PKCε).
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Potential Signaling Pathway Involvement

Hypothesized Signaling Pathway for Gluconolactone-Mediated Cardioprotection

Gluconolactone
(D-isomer)

PKCε

Activates

ERK

Activates

Cardioprotection

Leads to

Click to download full resolution via product page

Caption: A proposed signaling pathway for the cardioprotective effects of gluconolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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